Cas no 134006-32-9 (2,6-Dichloro-4-phenylaniline)
2,6-Dichloro-4-phenylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichlorobiphenyl-4-ylamine
- 2,6-Dichloro-4-phenylaniline
- 3,5-Dichloro-[1,1'-biphenyl]-4-amine
- 3,5-Dichlorobiphenyl-4-amine
- 3,5-DICHLORO-1,1'-BIPHENYL-4-AMINE
-
- MDL: MFCD09042411
- Inchi: 1S/C12H9Cl2N/c13-10-6-9(7-11(14)12(10)15)8-4-2-1-3-5-8/h1-7H,15H2
- SMILES: ClC1C(=C(C=C(C=1)C1C=CC=CC=1)Cl)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 192
- XLogP3: 4.2
- Topological Polar Surface Area: 26
2,6-Dichloro-4-phenylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540195-1 g |
2,6-Dichloro-4-phenylaniline; . |
134006-32-9 | 1g |
€368.80 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1265255-10mg |
2,6-Dichloro-4-phenylaniline |
134006-32-9 | 98% | 10mg |
$215 | 2024-06-05 | |
| abcr | AB540195-100mg |
2,6-Dichloro-4-phenylaniline; . |
134006-32-9 | 100mg |
€146.10 | 2025-04-21 | ||
| abcr | AB540195-250mg |
2,6-Dichloro-4-phenylaniline; . |
134006-32-9 | 250mg |
€209.80 | 2025-04-21 | ||
| abcr | AB540195-500mg |
2,6-Dichloro-4-phenylaniline; . |
134006-32-9 | 500mg |
€282.70 | 2025-04-21 | ||
| abcr | AB540195-1g |
2,6-Dichloro-4-phenylaniline; . |
134006-32-9 | 1g |
€359.10 | 2025-04-21 | ||
| 1PlusChem | 1P01FFR4-10mg |
2,6-Dichloro-4-phenylaniline |
134006-32-9 | 98% | 10mg |
$104.00 | 2023-12-22 | |
| A2B Chem LLC | AX99072-10mg |
2,6-Dichloro-4-phenylaniline |
134006-32-9 | 98% | 10mg |
$75.00 | 2024-04-20 | |
| Ambeed | A385486-1g |
3,5-Dichloro-[1,1'-biphenyl]-4-amine |
134006-32-9 | 97% | 1g |
$215.0 | 2024-04-24 | |
| eNovation Chemicals LLC | Y1265255-10mg |
2,6-Dichloro-4-phenylaniline |
134006-32-9 | 98% | 10mg |
$220 | 2025-02-27 |
2,6-Dichloro-4-phenylaniline Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2,6-Dichloro-4-phenylaniline
Recent Advances in the Study of 2,6-Dichloro-4-phenylaniline (CAS: 134006-32-9) in Chemical Biology and Pharmaceutical Research
The compound 2,6-Dichloro-4-phenylaniline (CAS: 134006-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the data.
Recent studies have highlighted the role of 2,6-Dichloro-4-phenylaniline as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique chemical structure, characterized by the presence of two chlorine atoms and a phenyl group, makes it a valuable building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and inflammatory disorders.
One of the most notable advancements involves the use of 2,6-Dichloro-4-phenylaniline in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are notoriously difficult to target with conventional drugs, but recent work has demonstrated that derivatives of this compound can effectively disrupt specific PPIs involved in oncogenic signaling pathways. These findings open new avenues for the design of next-generation anticancer therapies.
In addition to its role in drug discovery, 2,6-Dichloro-4-phenylaniline has also been investigated for its potential as a fluorescent probe. Researchers have modified its structure to create derivatives that exhibit strong fluorescence properties, enabling their use in bioimaging and diagnostic applications. These probes have been employed to visualize cellular processes in real-time, providing valuable insights into disease mechanisms.
The pharmacological profile of 2,6-Dichloro-4-phenylaniline derivatives has been extensively studied in preclinical models. Recent reports indicate that certain derivatives exhibit promising activity against multidrug-resistant bacterial strains, addressing a critical need in the fight against antibiotic resistance. Moreover, these compounds have shown low toxicity profiles, making them attractive candidates for further development.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2,6-Dichloro-4-phenylaniline-based compounds. Researchers are actively exploring strategies to improve their solubility, bioavailability, and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the rational design of more effective derivatives.
In conclusion, 2,6-Dichloro-4-phenylaniline (CAS: 134006-32-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery and development. Ongoing research efforts are expected to yield further breakthroughs, particularly in the areas of oncology, infectious diseases, and diagnostic imaging.
134006-32-9 (2,6-Dichloro-4-phenylaniline) Related Products
- 51085-51-9(2-chloro-4-methylaniline)
- 56532-21-9([1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro-, hydrochloride)
- 405058-01-7(4-amino-3',5'-dichlorobiphenyl)
- 615-65-6(2-Chloro-4-methylaniline)
- 5748-36-7([1,1'-Biphenyl]-4-amine,3'-chloro-)
- 56461-98-4(2,6-Dichloro-4-methylaniline)
- 93951-91-8(3,3'-Dichlorobenzidine-d6)
- 91-94-1(3,3'-Dichlorobiphenyl-4,4'-diamine)
- 63390-11-4(3,5-dichlorobenzidine)
- 63390-12-5(3,3',5-trichlorobenzidine)